Cas no 148527-65-5 (Benzoic acid,2-(2,2,2-trifluoro-1-hydroxyethyl)-)

• Product Name: Benzoic acid,2-(2,2,2-trifluoro-1-hydroxyethyl)-
• CAS No: 148527-65-5
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 100479
• PubChem ID: 15146486
• Update Time: 2025-04-18

Benzoic acid,2-(2,2,2-trifluoro-1-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(2,2,2-trifluoro-1-hydroxyethyl)-
• Benzoic acid, 2-(2,2,2-trifluoro-1-hydroxyethyl)- (9CI)
• 148527-65-5
• 2-(2,2,2-Trifluoro-1-hydroxyethyl)benzoic acid

• Inchi： 1S/C9H7F3O3/c10-9(11,12)7(13)5-3-1-2-4-6(5)8(14)15/h1-4,7,13H,(H,14,15)
• InChI Key： CVOOSIWUSKUMST-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1C(=O)O)O)(F)F

Computed Properties

• Exact Mass: 220.03500
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 1.98050